Methyl 3-[(dimethylamino)sulfonyl]-2-methylbenzoate

• CAS RN: 98812-47-6
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: methyl 3-(dimethylsulfamoyl)-2-methylbenzoate
• InChI: InChI=1S/C11H15NO4S/c1-8-9(11(13)16-4)6-5-7-10(8)17(14,15)12(2)3/h5-7H,1-4H3
• InChI Key: YNDAYRUUQRUQLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1S(=O)(=O)N(C)C)C(=O)OC

Description

Methyl 3-[(dimethylamino)sulfonyl]-2-methylbenzoate is a useful research compound. Its molecular formula is C11H15NO4S and its molecular weight is 257.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 33.5 g of the product from Example 9 in 300 ml tetrahydrofuran was cooled to 5°-10° and treated with dimethylamine. The resulting suspension was stirred at room temperature for one hour, filtered, and the filtrate concentrated in vacuo to afford a pale yellow solid. Recrystallization from n-butyl chloride gave 26.7 g of the title compound as a white solid, m.p. 40°-43°; NMR (CDCl3): δ 2.75 (3H, s, CH3), 2.8 (6H, s, SO2N(CH3)2), 3.85 (3H, s, CO2CH3), 7.25-7.55 (1H, m), 7.85-8.25 (2H, m).